Calcium glycerophosphate, neurosin

Description

Calcium glycerophosphate, also known as neurosin, is a calcium salt of glycerophosphoric acid. Its chemical formula is C₃H₉CaO₆P, and it is identified by the CAS number 58409-70-4 and the European Community number 261-240-1 . This compound is recognized for its high solubility compared to other calcium phosphates, making it an effective source of both calcium and inorganic phosphate ions.

Dental Health

Calcium glycerophosphate is widely used in dental products due to its ability to enhance enamel remineralization and provide a buffering effect against dental caries. It acts by increasing the acid resistance of enamel, increasing enamel mineralization, modifying plaque, and acting as a pH buffer in plaque . Studies have shown that calcium glycerophosphate can reduce the progression of dental caries by elevating calcium and phosphate levels in plaque .

Bone Health

In bone health research, calcium glycerophosphate is used as a substrate for osteoblast differentiation and mineralization. This application helps in understanding bone formation and mineralization processes, providing insights into potential treatments for bone diseases like osteoporosis.

Anti-inflammatory and Wound Healing

Neurosin, another name for calcium glycerophosphate, has been noted for its anti-inflammatory properties and its role as a wound-healing agent, particularly in epithelial tissues .

Safety and Hazards

Calcium glycerophosphate is classified under the GHS system for its potential to cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . Proper handling and safety precautions are recommended when working with this compound.

Research Findings

Recent studies have highlighted the efficacy of calcium glycerophosphate in dental care and its potential in bone health research. In dental applications, it has been shown to effectively prevent dental caries through various mechanisms . In bone health, its role in osteoblast differentiation underscores its importance in understanding bone mineralization processes.

• CAS No.: 58409-70-4
• Product Name: Calcium glycerophosphate, neurosin
• Molecular Formula: C3H7CaO6P
• Molecular Weight: 210.14 g/mol
• IUPAC Name: calcium;1,3-dihydroxypropan-2-yl phosphate
• Standard InChI: InChI=1S/C3H9O6P.Ca/c4-1-3(2-5)9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2
• Standard InChIKey: UHHRFSOMMCWGSO-UHFFFAOYSA-L
• SMILES: C(C(CO)OP(=O)(O)O)O.[Ca]
• Canonical SMILES: C(C(CO)OP(=O)([O-])[O-])O.[Ca+2]
• Related CAS: 17181-54-3 (Parent)
• Synonyms: Calcium glycerophosphate, neurosin; calcium 1,3-dihydroxypropan-2-yl dihydrogen phosphate
• PubChem Compound: 62820
• Last Modified: Apr 15 2024